1-Pentanone, 1-(5-chloro-2-thienyl)-5-[4-(4,5-dihydro-2-oxazolyl)phenoxy]-

• Molecular Formula: C18H18ClNO3S
• Molecular Weight: 363.9 g/mol
• IUPAC Name: 1-(5-chlorothiophen-2-yl)-5-[4-(4,5-dihydro-1,3-oxazol-2-yl)phenoxy]pentan-1-one
• InChI: InChI=1S/C18H18ClNO3S/c19-17-9-8-16(24-17)15(21)3-1-2-11-22-14-6-4-13(5-7-14)18-20-10-12-23-18/h4-9H,1-3,10-12H2
• InChI Key: IUSSDDDRONVHBY-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=N1)C2=CC=C(C=C2)OCCCCC(=O)C3=CC=C(S3)Cl

Description

1-Pentanone, 1-(5-chloro-2-thienyl)-5-[4-(4,5-dihydro-2-oxazolyl)phenoxy]- is a useful research compound. Its molecular formula is C18H18ClNO3S and its molecular weight is 363.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture consisting of 2-chloro-5-(5-chloropentanoyl)thiophene (3c) (2.13 g, 0.009 mol), sodium iodide (1.1 g, 0.0073 mol), 2-(4-hydroxyphenyl)-4,5-dihydro-oxazole (1.99 g, 0.010 mol), and anhydrous potassium carbonate (5.2 g, 0.045 mol) in acetonitrile (50 ml) was refluxed for 48 hrs., cooled and filtered. The resulting solution was deprived of the solvent and the residue was taken up with ethyl acetate (100 ml). After washing with water and subsequent drying on anydrous sodium sulfate the solution was evaporated to dryness. The resulting solid was crystallized via benzene:cyclohexane (1:1) to give pure 4c (3.17 g; 97%). M.p. 143°-144° C. Anal. (C18H18ClNO3S).